Biotin-LEED-FMK
Description
Biotin-LEED-FMK is a biotinylated fluoromethylketone (FMK) compound designed for targeted protein interaction studies and activity-based protein profiling (ABPP). Such compounds are pivotal in proteomics for identifying enzyme activity in complex biological systems .
The "LEED" moiety likely refers to a specific peptide sequence or structural motif that determines target specificity. This compound’s utility lies in its irreversible binding to proteases (e.g., caspases) or kinases, making it a critical tool for studying apoptosis, signal transduction, and drug discovery .
Properties
Molecular Formula |
C34H53FN6O12S |
|---|---|
Molecular Weight |
788.8864 |
Purity |
95/98% |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- This compound shares a 4-fluoro-2-methylindole core with compounds listed in , suggesting enhanced target affinity and stability compared to non-fluorinated analogs .
- Biotin-LLY-FMK incorporates a tripeptide linker (Leu-Leu-Tyr), which may improve solubility and cellular uptake compared to shorter linkers .
2.2 Functional and Application-Based Differences
Key Insights :
- This compound ’s broad caspase specificity contrasts with Biotin-LLY-FMK ’s niche role in insulin pathway studies, reflecting divergent design rationales .
- Biotin-ASTD-FMK demonstrates superior compatibility with analytical techniques, critical for quantitative biomarker studies .
2.3 Analytical and Performance Metrics
- Labeling Efficiency : TurboID and BioID () exhibit larger labeling radii than FMK-based probes, but FMK compounds like this compound offer higher temporal resolution due to rapid covalent binding .
- Stability: Fluorinated indole cores (e.g., in this compound) enhance metabolic stability compared to non-fluorinated analogs, as noted in pharmacokinetic studies .
- Purity and Reproducibility : All three compounds meet ≥95% purity standards, aligning with FDA and EMA guidelines for biotinylated probes ().
Research and Regulatory Considerations
- Biosimilarity Guidelines : and emphasize the need for orthogonal analytical methods (e.g., LC-MS, binding assays) to confirm functional equivalence among biotinylated probes.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
